4-(4-bromophenyl)-7,7-dimethyl-4,6,7,8-tetrahydro-2,5(1H,3H)-quinolinedione

• IUPAC Name: 4-(4-bromophenyl)-7,7-dimethyl-3,4,6,8-tetrahydro-1H-quinoline-2,5-dione
• InChI: InChI=1S/C17H18BrNO2/c1-17(2)8-13-16(14(20)9-17)12(7-15(21)19-13)10-3-5-11(18)6-4-10/h3-6,12H,7-9H2,1-2H3,(H,19,21)
• InChI Key: CFWGBDXZJKAFDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(CC(=O)N2)C3=CC=C(C=C3)Br)C(=O)C1)C
• Molecular Formula: C17H18BrNO2
• Molecular Weight: 348.2 g/mol

Description

This compound is a quinolinedione derivative, which is a class of compounds that have been studied for their diverse biological potential. The presence of the bromophenyl group could potentially influence the compound’s reactivity and biological activity.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as Fourier Transform Infrared Spectroscopy (FTIR), High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS), and Nuclear Magnetic Resonance (NMR).

Physical And Chemical Properties Analysis

The physical and chemical properties such as melting point, boiling point, density, and solubility would need to be determined experimentally. For similar compounds, these properties can be influenced by factors such as the presence of the bromophenyl group.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific biological target. For example, some pyrimidine derivatives have shown antimicrobial activity.